Cas no 1797559-71-7 (Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate)

• Product Name: Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate
• CAS No: 1797559-71-7
• MF: C₂₀H₂₁FN₂O₅
• MW: 388.389549016953
• CID: 5851904
• PubChem ID: 71810697
• Update Time: 2025-06-03

Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS024568645
• methyl 4-[[2-[[2-(2-fluorophenyl)-2-methoxypropyl]amino]-2-oxoacetyl]amino]benzoate
• METHYL 4-({[2-(2-FLUOROPHENYL)-2-METHOXYPROPYL]CARBAMOYL}FORMAMIDO)BENZOATE
• methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate
• F6452-0443
• 1797559-71-7
• Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate

• Inchi： 1S/C20H21FN2O5/c1-20(28-3,15-6-4-5-7-16(15)21)12-22-17(24)18(25)23-14-10-8-13(9-11-14)19(26)27-2/h4-11H,12H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key： WUAHZBJVJVPRHC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(CNC(C(NC1C=CC(C(=O)OC)=CC=1)=O)=O)OC

Computed Properties

• Exact Mass: 388.14344994g/mol
• Monoisotopic Mass: 388.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.7Ų

Additional information on Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate

Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate (CAS No. 1797559-71-7): A Comprehensive Overview

Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate, identified by its CAS number 1797559-71-7, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and medicinal research. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted role in biochemical interactions, making it a subject of extensive study and exploration.

The compound's structure is defined by several key components, including a benzoate moiety, an amide group, and a fluorophenyl substituent. These elements contribute to its unique chemical properties and reactivity. The presence of a fluorophenyl group is particularly noteworthy, as fluorinated aromatic compounds are often employed in medicinal chemistry due to their enhanced metabolic stability and improved binding affinity to biological targets. Additionally, the amino and carboxamide functionalities suggest potential interactions with enzymes and receptors, which are critical for drug efficacy.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, many of which rely on small molecules that can modulate specific biological pathways. Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate exemplifies this trend, as its structural features align well with the requirements for such therapies. For instance, its ability to interact with proteases and kinases has been explored in the context of oncology research. Studies have indicated that compounds with similar structural motifs may serve as inhibitors or modulators of key signaling pathways involved in cancer progression.

The synthesis and characterization of this compound have been subjects of considerable interest in academic and industrial laboratories. Advanced synthetic methodologies have been employed to construct its complex framework while maintaining high purity and yield. Techniques such as solid-phase synthesis and automated purification protocols have played pivotal roles in achieving these objectives. The successful synthesis of such intricate molecules underscores the progress made in synthetic organic chemistry over recent decades.

Beyond its structural complexity, Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate exhibits interesting physicochemical properties. Its solubility profile, melting point, and spectroscopic characteristics have been thoroughly investigated to understand how these factors influence its behavior in biological systems. These properties are crucial for determining its suitability for various applications, including formulation development and pharmacokinetic studies.

The pharmacological potential of this compound has been evaluated through both computational modeling and experimental assays. Computational approaches, such as molecular docking simulations, have been utilized to predict how it might interact with target proteins. These simulations provide valuable insights into binding affinities and orientation preferences, which are essential for designing effective drugs. Experimental validation through enzyme inhibition assays and cell-based assays has further corroborated these predictions.

In clinical research settings, Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate has been investigated for its potential therapeutic effects in various disease models. Preclinical studies have demonstrated promising results in terms of anti-inflammatory and anti-proliferative activities. These findings have laid the groundwork for further clinical trials to assess its safety and efficacy in human populations. The compound's dual functionality—combining both amide and benzoate moieties—makes it a versatile candidate for multiple therapeutic indications.

The role of fluorine atoms in pharmaceutical compounds cannot be overstated. The incorporation of fluorine into molecular structures often enhances pharmacological properties such as lipophilicity, metabolic stability, and binding affinity. In the case of Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate, the fluorophenyl group contributes significantly to these characteristics. This has prompted researchers to explore derivatives of this compound with modified fluorine substituents to optimize their pharmacological profiles.

The future directions for research on this compound are vast and varied. Investigating novel synthetic routes to improve yield and scalability is one area of focus. Additionally, exploring its interactions with other biological targets beyond those already studied could uncover new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

In conclusion, Methyl 4-(2-((2-(2-fluorophenyl)-2-methoxypropyl)amino)-2-oxoacetamido)benzoate (CAS No. 1797559-71-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure, multifaceted functionality, and promising pharmacological properties make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its behavior and applications, this compound is poised to play an increasingly important role in addressing unmet medical needs.